Cas no 909649-09-8 (1,6-Naphthyridin-5-yl trifluoromethanesulfonate)

1,6-Naphthyridin-5-yl trifluoromethanesulfonate is a versatile triflate ester derivative of 1,6-naphthyridine, widely employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantage lies in the reactivity of the trifluoromethanesulfonate (triflate) group, which serves as an excellent leaving group, facilitating nucleophilic substitution reactions under mild conditions. The 1,6-naphthyridine scaffold contributes to its utility in constructing complex heterocyclic systems, particularly in medicinal chemistry for targeting kinase inhibitors and other biologically active compounds. The compound’s stability and compatibility with various reaction conditions make it a valuable reagent for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enhancing its applicability in drug discovery and material science.

1,6-Naphthyridin-5-yl trifluoromethanesulfonate structure

909649-09-8 structure

Product Name:1,6-Naphthyridin-5-yl trifluoromethanesulfonate

CAS No:909649-09-8

MF:C₉H₅F₃N₂O₃S

MW:278.207811117172

MDL:MFCD08567948

CID:995243

PubChem ID:44890805

Update Time:2025-05-28

1,6-Naphthyridin-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- 1,6-NAPHTHYRIDIN-5-YLTRIFLUOROMETHANESULFONATE
- 1,6-Naphthyridin-5-yl trifluoromethanesulfonate
- MFCD08567948
- DTXSID60661333
- 909649-09-8
- AKOS015907646
- FT-0684467
- MDL： MFCD08567948
- Inchi： 1S/C9H5F3N2O3S/c10-9(11,12)18(15,16)17-8-6-2-1-4-13-7(6)3-5-14-8/h1-5H
- InChI Key： JEFYTZPTJXLZSK-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C2C=CC=NC=2C=CN=1

Computed Properties

Exact Mass: 277.99729769g/mol
Monoisotopic Mass: 277.99729769g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 77.5Å²

1,6-Naphthyridin-5-yl trifluoromethanesulfonate Security Information

HazardClass：IRRITANT

1,6-Naphthyridin-5-yl trifluoromethanesulfonate Pricemore >>

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TRC	B504480-100mg	1,6-Naphthyridin-5-yl trifluoromethanesulfonate	909649-09-8		100mg	$ 95.00	2022-06-07
TRC	B504480-500mg	1,6-Naphthyridin-5-yl trifluoromethanesulfonate	909649-09-8		500mg	$ 340.00	2022-06-07
Apollo Scientific	PC409511-1g	1,6-Naphthyridin-5-yl trifluoromethanesulfonate	909649-09-8	95+%	1g	£324.00	2025-02-21
Apollo Scientific	PC409511-5g	1,6-Naphthyridin-5-yl trifluoromethanesulfonate	909649-09-8	95+%	5g	£1029.00	2025-02-21
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